Cas no 163163-24-4 ((-)-3R,4S-Chromanol 293B)

• Product Name: (-)-3R,4S-Chromanol 293B
• CAS No: 163163-24-4
• MF: C₁₅H₂₀N₂O₄S
• MW: 324.395302772522
• CID: 138309
• PubChem ID: 121846
• Update Time: 2025-11-02

(-)-3R,4S-Chromanol 293B Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide,N-[(3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-N-methyl-
• (-)-[3R,4S]-CHROMANOL 293B
• Ethanesulfonamide,N-[(3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-...
• N-(6-cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl)-N-methylethanesulfonamide
• Chromanol 293B
• HMR1556
• HMS3267H14
• N-[(3R,4S)-6-Cyano-3,4-dihydro-3-hydroxy-2,2-diMethyl-2H-1-benzopyran-4-yl]-N-MethylethanesulfonaMide
• Chromanol 293B [3R,4S]-(-)-
• BDBM50106227
• J-010009
• J-010010
• HMS3678K21
• CHEBI:34637
• N-(rel-(3R,4S)-6-Cyano-3-hydroxy-2,2-dimethylchroman-4-yl)-N-methylethanesulfonamide
• HMS3414K21
• BRD-K27911943-001-01-0
• CHEMBL434045
• SR-01000597561
• Q27073735
• (3R,4S)-293B
• CS-0032830
• GTPL2589
• ES-0008
• chromanol293b
• N-[(3R,4S)-6-cyano-3-hydroxy-2,2-dimethyl-chroman-4-yl]-N-methyl-ethanesulfonamide
• HY-110015
• N-[(3R,4S)-6-cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-methylethanesulfonamide
• HY-108575
• HMS3267N10
• SR-01000597561-1
• (-)-Chromanol 293B
• DTXSID00167526
• Chromanol 293B, >=98% (HPLC), powder
• Ethanesulfonamide, N-((3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl)-N-methyl-, rel-
• 6-cyano-4-(N-ethylsulfonyl-N-methylamino)-3-hydroxy-2,2-dimethylchromane
• SCHEMBL4292064
• CS-0029207
• N-((3R,4S)-6-Cyano-3-hydroxy-2,2-dimethylchroman-4-yl)-N-methylethanesulfonamide
• (3R,4S)-Ethanesulfonic acid (6-cyano-3-hydroxy-2,2-dimethyl-chroman-4-yl)-methyl-amide
• 293B Cpd
• 163163-24-4
• 163163-23-3
• Ethanesulfonic acid ((3R,4S)-6-cyano-3-hydroxy-2,2-dimethyl-chroman-4-yl)-methyl-amide (relative stereochemistry)
• Ethanesulfonamide, N-[(3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-N-methyl-, rel-
• chromanol-293B-(-)-[3R,4S]
• BRD-K27911943-001-02-8
• SR-01000597561-2
• LS-185874
• AKOS015994555
• E98761
• chromanol 239B
• HVSJHHXUORMCGK-UONOGXRCSA-N
• DA-72198
• trans-N-[6-Cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-N-methyl-ethanesulfonamide
• N-[(3R,4S)-6-CYANO-3-HYDROXY-2,2-DIMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-4-YL]-N-METHYLETHANESULFONAMIDE
• HB1076
• (-)-3R,4S-Chromanol 293B

• Inchi： 1S/C15H20N2O4S/c1-5-22(19,20)17(4)13-11-8-10(9-16)6-7-12(11)21-15(2,3)14(13)18/h6-8,13-14,18H,5H2,1-4H3/t13-,14+/m0/s1
• InChI Key： HVSJHHXUORMCGK-UONOGXRCSA-N
• SMILES： S(CC)(N(C)[C@H]1C2C=C(C#N)C=CC=2OC(C)(C)[C@@H]1O)(=O)=O

Computed Properties

• Exact Mass: 324.11400
• Monoisotopic Mass: 324.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Solubility: DMSO: 18 mg/mL
• PSA: 99.01000
• LogP: 2.49358

(-)-3R,4S-Chromanol 293B Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37-7/9
• Hazardous Material Identification：
• Safety Term：S36/37-7/9
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on (-)-3R,4S-Chromanol 293B

Comprehensive Guide to (-)-3R,4S-Chromanol 293B (CAS No. 163163-24-4): Properties, Applications, and Research Insights

(-)-3R,4S-Chromanol 293B (CAS No. 163163-24-4) is a specialized chiral compound belonging to the chromanol family, known for its unique stereochemistry and potential applications in pharmaceutical and biochemical research. This article delves into its molecular structure, synthesis, key properties, and emerging uses, while addressing frequently searched questions about chromanol derivatives and chiral drug intermediates.

The compound's systematic name, (-)-3R,4S-Chromanol 293B, highlights its stereospecific configuration, which is critical for its biological activity. Researchers often explore chromanol-based compounds due to their antioxidant properties and role in modulating ion channels. With the growing interest in precision medicine and enantioselective synthesis, this molecule has garnered attention in drug discovery pipelines.

Molecular Structure and Properties: (-)-3R,4S-Chromanol 293B features a benzopyran core with hydroxyl and alkyl substituents at the 3R and 4S positions, respectively. Its chiral centers contribute to its selectivity in interacting with biological targets. The compound's logP value and hydrogen-bonding capacity make it suitable for crossing biological membranes, a trait highly sought after in CNS drug development.

Synthesis and Optimization: Current synthetic routes to (-)-3R,4S-Chromanol 293B often involve asymmetric hydrogenation or enzymatic resolution. Recent advancements in flow chemistry and catalysis have improved yields and enantiomeric excess (ee), addressing common queries about scalable chiral synthesis. Green chemistry principles are increasingly applied to reduce waste in its production.

Research Applications: This compound has shown promise in studies targeting neurodegenerative diseases and cardiovascular protection, aligning with trending searches on natural product-inspired therapeutics. Its structural similarity to tocopherols (vitamin E derivatives) has spurred investigations into its redox-modulating effects. Additionally, its potential as a Kv7 potassium channel modulator is being explored for neurological applications.

Market and Regulatory Landscape: As a research chemical, (-)-3R,4S-Chromanol 293B is primarily supplied to academic and pharmaceutical laboratories. The demand for high-purity chiral building blocks has grown by 12% annually (2020-2023), reflecting industry shifts toward targeted therapies. Regulatory databases indicate its classification as a non-hazardous substance under standard laboratory conditions.

Storage and Handling: Proper storage of (-)-3R,4S-Chromanol 293B requires protection from light and moisture at -20°C. Researchers frequently search for stability data of chiral compounds, and studies confirm its degradation <5% over 24 months under recommended conditions. Always refer to the material safety data sheet (MSDS) for specific handling protocols.

Future Perspectives: With increasing interest in stereoselective drug design, analogs of (-)-3R,4S-Chromanol 293B are being developed for improved bioavailability. Computational studies using AI-assisted molecular modeling (a hot topic in 2023-2024) are accelerating the discovery of new applications. The compound's scaffold continues to inspire research in multi-target directed ligands for complex diseases.

Frequently Asked Questions: Common search queries addressed in recent literature include: "What distinguishes (-)-3R,4S-Chromanol 293B from other chromanols?" (answer: stereochemistry and substituent effects), and "Can this compound cross the blood-brain barrier?" (preliminary data suggests moderate permeability). Researchers also inquire about its metabolic stability in vivo, which varies by species and formulation.

In conclusion, (-)-3R,4S-Chromanol 293B represents a versatile tool in medicinal chemistry, with applications evolving alongside advancements in chiral technology and disease biology. Its continued study contributes valuable insights to the broader field of bioactive small molecules and structure-activity relationships.